![molecular formula C14H12N4OS B5552629 2,6-diamino-4-(2-methoxyphenyl)-4H-thiopyran-3,5-dicarbonitrile](/img/structure/B5552629.png)
2,6-diamino-4-(2-methoxyphenyl)-4H-thiopyran-3,5-dicarbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of derivatives of 2,6-diamino-4H-thiopyran-3,5-dicarbonitrile involves cross-recyclization reactions with compounds such as 4-(cyclohex-1-en-1-yl)morpholine, alkyl halides, and cyclohexanone, leading to various substituted thiopyran derivatives. The methodology showcases the compound's versatility in forming complex structures with significant pharmacological potential (Dyachenko & Dyachenko, 2008). Additionally, nanomagnetic MIL-101(Fe)/ED has been employed as a catalyst for the efficient synthesis of 2,6-diamino-4-Aryl-4H-Thiopyran-3,5-dicarbonitrile derivatives, demonstrating the compound's adaptability to modern synthetic techniques (Moghaddam et al., 2022).
Molecular Structure Analysis
X-ray crystallography has played a crucial role in elucidating the molecular structure of 2,6-diamino-4H-thiopyran derivatives. The structural determination confirmed the formation of complex thiopyran structures, providing insight into the compound's molecular geometry and the effects of substituents on its overall structure (Dyachenko & Dyachenko, 2008).
Chemical Reactions and Properties
2,6-Diamino-4-(2-methoxyphenyl)-4H-thiopyran-3,5-dicarbonitrile undergoes various chemical reactions, including cross-recyclization and interactions with different reagents, to form a wide range of derivatives with diverse chemical properties. These reactions highlight the compound's reactivity and potential for generating pharmacologically relevant molecules (Dyachenko & Dyachenko, 2008).
properties
IUPAC Name |
2,6-diamino-4-(2-methoxyphenyl)-4H-thiopyran-3,5-dicarbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N4OS/c1-19-11-5-3-2-4-8(11)12-9(6-15)13(17)20-14(18)10(12)7-16/h2-5,12H,17-18H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTCJWBXMBLYHNZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2C(=C(SC(=C2C#N)N)N)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-diamino-4-(2-methoxyphenyl)-4H-thiopyran-3,5-dicarbonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.